Cas no 2229539-96-0 (1,4-dimethyl-5-(nitromethyl)-1H-pyrazole)

• Product Name: 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole
• CAS No: 2229539-96-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 6596078
• PubChem ID: 165759697
• Update Time: 2025-06-08

1,4-dimethyl-5-(nitromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole
• EN300-1776248
• 2229539-96-0

• Inchi： 1S/C6H9N3O2/c1-5-3-7-8(2)6(5)4-9(10)11/h3H,4H2,1-2H3
• InChI Key： NKRHDHFMCMYGPP-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 2229539-96-0 and Product Name: 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole

1,4-dimethyl-5-(nitromethyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2229539-96-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, featuring a pyrazole core with nitromethyl and dimethyl substituents, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The unique combination of functional groups in 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole makes it a valuable intermediate for the development of novel bioactive molecules.

The pyrazole scaffold is a privileged structure in drug discovery, known for its broad biological activity and favorable pharmacokinetic properties. The presence of the nitromethyl group at the 5-position introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives. This compound has been explored in recent studies for its potential role in modulating enzyme activity and interacting with biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole has been investigated as a lead compound in this context, with preliminary studies suggesting its ability to inhibit specific enzymatic pathways. The nitromethyl group can be further modified through reduction or nucleophilic substitution reactions, allowing for the generation of analogs with enhanced binding affinity or selectivity.

The synthesis of 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole typically involves multi-step organic transformations, starting from commercially available precursors such as 1,4-dimethylpyrazole. Nitration reactions are commonly employed to introduce the nitromethyl group, followed by purification steps to isolate the desired product. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to improve yields and reduce byproduct formation.

One of the key advantages of 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole is its flexibility in derivative synthesis. Researchers have leveraged this compound to develop libraries of substituted pyrazoles for high-throughput screening (HTS) campaigns. These libraries have been screened against various biological targets, including proteases and transcription factors, identifying hits with promising pharmacological activity. The nitromethyl moiety serves as a versatile handle for further chemical manipulation, enabling the optimization of lead compounds towards clinical candidates.

The pharmacological profile of 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole has been studied in both in vitro and in vivo models. Initial experiments have demonstrated its ability to interact with specific protein targets, leading to modulations in cellular signaling pathways. These findings suggest potential therapeutic applications in areas such as inflammation and metabolic disorders. Additionally, the compound's ability to cross cell membranes makes it an attractive candidate for oral administration.

Recent advancements in computational chemistry have accelerated the design and optimization of molecules like 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and identify optimal substituent patterns. These computational tools complement traditional experimental approaches, allowing for more efficient drug discovery processes.

The environmental impact of synthesizing and handling 1,4-dimethyl-5-(nitromethyl)-1H-pyrazole is also an important consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste generation and reducing reliance on hazardous reagents. For instance, solvent-free reactions and catalytic methods have been explored to enhance atom economy and energy efficiency.

In conclusion,1,4-dimethyl-5-(nitromethyl)-1H-pyrazole (CAS No. 2229539-96-0) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound， underscoring its importance in addressing unmet medical needs.